Cas no 1008931-93-8 (4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid)

• Product Name: 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid
• CAS No: 1008931-93-8
• MF: C₁₈H₁₆N₂O₄S
• MW: 356.395643234253
• CID: 6010595
• PubChem ID: 3446167
• Update Time: 2025-11-06

4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid
• Benzoic acid, 4-[[3-(3,4-dimethylphenyl)-2,4-dioxo-5-thiazolidinyl]amino]-
• 4-((3-(3,4-dimethylphenyl)-2,4-dioxothiazolidin-5-yl)amino)benzoic acid
• AKOS016110835
• AKOS001691893
• 1008931-93-8
• CCG-119017
• 4-[[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino]benzoic Acid
• F1762-0087

• Inchi： 1S/C18H16N2O4S/c1-10-3-8-14(9-11(10)2)20-16(21)15(25-18(20)24)19-13-6-4-12(5-7-13)17(22)23/h3-9,15,19H,1-2H3,(H,22,23)
• InChI Key： VQWJATGQWFIUOU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2SC(=O)N(C3=CC=C(C)C(C)=C3)C2=O)C=C1

Computed Properties

• Exact Mass: 356.08307817g/mol
• Monoisotopic Mass: 356.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 617.7±65.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid

Comprehensive Overview of 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid (CAS No. 1008931-93-8)

The compound 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid, identified by its CAS No. 1008931-93-8, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a thiazolidinone core with a benzoic acid moiety. This combination is particularly intriguing due to its potential applications in drug discovery, especially in targeting metabolic disorders and inflammatory pathways.

Recent studies have highlighted the role of thiazolidinone derivatives in modulating key biological processes, making them a hotspot in medicinal chemistry. The presence of the 3,4-dimethylphenyl group in this compound enhances its lipophilicity, potentially improving its bioavailability and membrane permeability. Researchers are particularly interested in how this structural feature influences the compound's interaction with cellular targets, such as enzymes and receptors involved in metabolic regulation.

One of the most frequently asked questions in scientific forums is: "What are the potential therapeutic applications of 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid?" Preliminary data suggest that this compound may exhibit anti-inflammatory and antidiabetic properties, aligning with the growing demand for novel treatments for chronic diseases. Its mechanism of action is believed to involve the modulation of PPARγ (Peroxisome Proliferator-Activated Receptor Gamma), a nuclear receptor implicated in glucose metabolism and insulin sensitivity.

From a synthetic chemistry perspective, the preparation of CAS No. 1008931-93-8 involves multi-step organic reactions, including condensation and cyclization processes. The benzoic acid segment is often introduced via amide coupling, while the thiazolidinone ring is formed through a cyclization reaction with thioglycolic acid. These synthetic routes are critical for ensuring high purity and yield, which are essential for further pharmacological evaluation.

In the context of drug discovery, the compound's structure-activity relationship (SAR) is a key area of investigation. Scientists are exploring how modifications to the 3,4-dimethylphenyl or benzoic acid groups could enhance its efficacy or reduce potential side effects. This aligns with the broader trend in precision medicine, where tailored molecular designs are prioritized to improve therapeutic outcomes.

Another trending topic is the environmental and green chemistry aspects of synthesizing such compounds. Researchers are increasingly focused on developing sustainable methods to produce 4-{[3-(3,4-dimethylphenyl)-2,4-dioxo-1,3-thiazolidin-5-yl]amino}benzoic acid, minimizing waste and energy consumption. This reflects the pharmaceutical industry's shift toward eco-friendly practices, which is also a major concern among stakeholders and regulatory bodies.

In summary, CAS No. 1008931-93-8 represents a promising candidate in the realm of medicinal chemistry, with potential applications spanning metabolic and inflammatory diseases. Its unique structure and biological activity make it a subject of ongoing research, particularly in the context of personalized therapeutics and sustainable drug development. As scientific understanding deepens, this compound may pave the way for innovative treatments addressing some of today's most pressing health challenges.